Cas no 2229088-80-4 (1-(1-bromopropan-2-yl)-5-chloro-3-fluoro-2-methoxybenzene)

• Product Name: 1-(1-bromopropan-2-yl)-5-chloro-3-fluoro-2-methoxybenzene
• CAS No: 2229088-80-4
• MF: C₁₀H₁₁BrClFO
• MW: 281.549144983292
• CID: 6283843
• PubChem ID: 165669603
• Update Time: 2025-05-23

1-(1-bromopropan-2-yl)-5-chloro-3-fluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromopropan-2-yl)-5-chloro-3-fluoro-2-methoxybenzene
• EN300-1921522
• 2229088-80-4

• Inchi： 1S/C10H11BrClFO/c1-6(5-11)8-3-7(12)4-9(13)10(8)14-2/h3-4,6H,5H2,1-2H3
• InChI Key： IDTHYMNVXYEUOF-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=C(C=C(C=1OC)F)Cl

Computed Properties

• Exact Mass: 279.96658g/mol
• Monoisotopic Mass: 279.96658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(1-bromopropan-2-yl)-5-chloro-3-fluoro-2-methoxybenzene

Professional Introduction to Compound with CAS No. 2229088-80-4 and Product Name: 1-(1-bromopropan-2-yl)-5-chloro-3-fluoro-2-methoxybenzene

The compound identified by the CAS number 2229088-80-4 and the product name 1-(1-bromopropan-2-yl)-5-chloro-3-fluoro-2-methoxybenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic aromatic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, characterized by the presence of bromine, chlorine, and fluorine substituents, as well as a methoxy group, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent pharmacological effects with minimal side effects. The compound in question, 1-(1-bromopropan-2-yl)-5-chloro-3-fluoro-2-methoxybenzene, has been extensively studied for its potential applications in treating various diseases. Its molecular structure suggests that it may interact with multiple biological targets, which could be exploited for the development of new drugs targeting complex pathological pathways.

One of the most compelling aspects of this compound is its ability to modulate key enzymes and receptors involved in inflammatory responses. The bromine and chlorine substituents are known to enhance the lipophilicity of the molecule, thereby improving its ability to cross cell membranes and reach target sites. Additionally, the fluorine atom can influence metabolic stability, potentially extending the half-life of the drug in vivo. These features make 1-(1-bromopropan-2-yl)-5-chloro-3-fluoro-2-methoxybenzene an attractive candidate for further investigation in preclinical studies.

Recent research has demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties. Studies have shown that they can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in mediating inflammatory responses. Furthermore, preliminary data suggest that this compound may also have neuroprotective effects, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings highlight the therapeutic potential of 1-(1-bromopropan-2-yl)-5-chloro-3-fluoro-2-methoxybenzene and underscore the need for further clinical investigations.

The synthesis of 1-(1-bromopropan-2-yl)-5-chloro-3-fluoro-2-methoxybenzene involves a multi-step process that requires careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it determines the regioselectivity of subsequent reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorine and chlorine substituents at specific positions on the aromatic ring. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring a cleaner synthesis process.

The pharmacokinetic profile of 1-(1-bromopropan-2-yl)-5-chloro-3-fluoro-2-methoxybenzene is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary pharmacokinetic studies have indicated that the compound exhibits good oral bioavailability and moderate tissue distribution, suggesting that it may reach therapeutic levels in target organs effectively. However, further studies are needed to fully characterize its metabolic pathways and identify any potential drug-drug interactions.

The potential applications of 1-(1-bromopropan-2-yl)-5-chloro-3-fluoro-2-methoxybenzene extend beyond inflammation and neuroprotection. Research is ongoing to explore its efficacy in treating other conditions such as cancer, autoimmune diseases, and infectious disorders. The structural flexibility of this compound allows for modifications that can tailor its pharmacological properties to specific therapeutic needs. For instance, appending additional functional groups can enhance binding affinity to certain receptors or improve solubility for better formulation.

In conclusion, 1-(1-bromopropan-2-yl)-5-chloro-3-fluoro-2-methoxybenzene (CAS No. 2229088-80-4) represents a promising lead compound with significant therapeutic potential. Its unique structural features and demonstrated biological activities make it an attractive candidate for further preclinical and clinical development. As research continues to uncover new applications for this molecule, it is likely to play a crucial role in addressing some of today's most challenging medical conditions.